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Compound of Interest

Compound Name:
Anti-DCBLD2/ESDN Antibody

(FA19-1)

Cat. No.: B15616171 Get Quote

Essential Safety and Handling Guide for Anti-
DCBLD2/ESDN Antibody (FA19-1)
This guide provides crucial safety and logistical information for the proper handling and

disposal of the Anti-DCBLD2/ESDN Antibody (FA19-1). The following procedures are

designed to ensure the safety of laboratory personnel and to maintain the integrity of the

product.

Product Information and Hazard Assessment
The Anti-DCBLD2/ESDN Antibody (FA19-1) is a humanized or polyclonal antibody intended

for research use only.[1] While specific hazard information for this antibody is not readily

available, general principles for handling monoclonal antibodies (mAbs) should be applied.

"Naked" monoclonal antibodies, those not conjugated to a hazardous substance, are not

typically classified as hazardous materials.[2] However, due to the lack of extensive research

on long-term occupational exposure, a precautionary approach is recommended.[2][3] The

primary routes of potential exposure are inhalation of aerosols, ingestion, and contact with non-

intact skin.[4][5]
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Property Value Source

Molecular Weight ~146.84 - 150 kDa [1][6]

Isotype Human IgG1 [1]

Source CHO cells [1][6]

Formulation
100 mM Pro-Ac, 20mM Arg,

pH5.0
[1]

Storage Temperature -20°C (undiluted) [1]

Personal Protective Equipment (PPE)
Standard laboratory PPE must be worn at all times when handling this antibody to minimize

exposure risk. The level of PPE should be appropriate for the task being performed.

Recommended Personal Protective Equipment:

Protection Level Equipment Specifications

Minimum Requirement

Lab Coat, Safety Glasses with

side shields, Disposable Nitrile

Gloves, Closed-toe shoes

Standard laboratory practice

for handling non-hazardous

biologicals.[7]

Aerosol Generating

Procedures
Face Shield or Mask

In addition to minimum

requirements when vortexing,

sonicating, or performing other

tasks that may create aerosols.

[4][5]

Handling and Storage Procedures
Proper handling and storage are critical to ensure the stability and performance of the antibody

and the safety of personnel.

Experimental Protocol: Standard Handling Procedure
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Preparation: Before use, ensure all required PPE is donned correctly. Work in a clean,

designated area.

Thawing: Retrieve the antibody from -20°C storage. Thaw on ice to prevent degradation.

Avoid repeated freeze-thaw cycles.[1]

Aliquoting: Once thawed, it is recommended to create single-use aliquots to minimize freeze-

thaw cycles.

Dilution: Follow the specific experimental protocol for dilution. Use appropriate, sterile buffers

and pipette aids to prevent contamination and aerosol generation.

Incubation: During incubation steps, ensure containers are properly sealed to prevent spills.

Post-Handling: After use, wash hands thoroughly.[8]

Storage Protocol

Long-Term Storage: Store the undiluted antibody at -20°C in the dark.[1]

Aliquot Storage: Store single-use aliquots at -20°C.

Working Dilution Storage: Short-term storage of diluted antibody should be at 4°C, as

specified by the experimental protocol.

Important: Do not use frost-free freezers as the temperature cycling can damage the

antibody.[9]

Spill and Exposure Management
In the event of a spill or personnel exposure, immediate action is required.

Spill Response Protocol

Alert: Notify others in the immediate area of the spill.

Contain: Prevent further spread of the spill using absorbent material.[8]
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Decontaminate: Apply a suitable disinfectant, such as a fresh 10% bleach solution, to the

spill area and allow for a contact time of at least 20 minutes.[10]

Clean: Wipe up the decontaminated spill with absorbent material.

Dispose: Dispose of all contaminated materials as biohazardous waste.

Personnel Exposure Protocol

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station.

Ingestion/Inhalation: Move to fresh air.

Seek Medical Attention: Report the incident to your supervisor and seek medical attention as

necessary, providing details of the antibody and any known buffer components.

Disposal Plan
As a non-hazardous biological material, the Anti-DCBLD2/ESDN Antibody (FA19-1) and

associated waste should be disposed of following institutional and local guidelines for non-

hazardous laboratory waste.

Disposal Procedures:
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Waste Type Decontamination Method Final Disposal

Liquid Waste

Chemical disinfection (e.g.,

10% bleach solution for 20-30

minutes) or autoclaving.[11]

Pour down the sanitary sewer

with copious amounts of water,

if permitted by local

regulations.[11][12]

Solid Waste (tubes, tips)
Autoclave in a biohazard bag.

[11]

Dispose of in regular

laboratory trash after

decontamination.[11]

Empty Vials
Deface the label to prevent

misuse.[12]

Dispose of in regular trash or a

designated glass waste

container.[10][12]

Contaminated Sharps
N/A (No sharps involved in

standard handling)

If sharps are used, dispose of

them in a designated sharps

container.

Visual Workflow Diagrams
The following diagrams illustrate the key procedural workflows for handling and disposal.
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Caption: Standard operational workflow for Anti-DCBLD2/ESDN Antibody (FA19-1).
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Caption: Procedural flow for managing a spill of the antibody solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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